Cas no 643-10-7 (allo-Inositol)

• Product Name: allo-Inositol
• CAS No: 643-10-7
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• CID: 506896
• PubChem ID: 892
• Update Time: 2025-05-26

allo-Inositol Chemical and Physical Properties

Names and Identifiers

• allo-Inositol
• Inositol, allo-
• Scyllo-inositol
• myo-inositol
• inositol
• Muco-Inositol
• i-Inositol
• epi-Inositol
• meso-Inositol
• 1D-Chiro-inositol
• 1L-Chiro-inositol
• Myoinositol
• Scyllitol
• cis-Inositol
• D-(+)-chiro-Inositol
• mesoinositol
• Quercinitol
• Myoinosite
• Dambose
• D-chiro-Inositol
• Cyclohexane-1,2,3,4,5,6-hexaol
• Neo-inositol
• Meat sugar
• Cocositol
• Inositene
• Phaseomannite
• Inositina
• Inosital
• cyclohexane-1,2,3,4,5,6-hexol
• Iso-inositol
• Phaseomannitol
• Cyclohexitol
• Scyllite
• Mesoinosite
• Mesoino
• HMS2235H05
• I0628
• 488-58-4
• 41546-34-3
• Q2974313
• CHEBI:23927
• NCI60_041778
• DTXSID30110000
• CHEBI:27372
• d-Inositol
• Mesoinosit
• SMR000857145
• NCGC00159409-04
• MFCD00065455
• Q3347078
• STL453612
• Z1486007281
• NSC127230
• neoinositol
• 63GQX5QW03
• rel-(1r,2r,3r,4r,5r,6r)-Cyclohexane-1,2,3,4,5,6-hexaol
• scyllo-Inositol, >=98%
• SCHEMBL12735687
• (1R,2R,3S,4S,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• 1,3,4,5,6-Cyclohexanehexol
• CDAISMWEOUEBRE-GNIYUCBRSA-N
• (-)-Inositol
• I0632
• KBioSS_002075
• HMS2091N13
• rac-chiro-1,2,3,4,5,6-cyclohexanehexol
• CS-0083766
• AKOS006332036
• W-202862
• EN300-25914216
• (1R,2R,3S,4R,5r,6S)-cyclohexane-1,2,3,4,5,6-hexaol
• EN300-658805
• HY-W010041
• AKOS015960633
• NSC-757076
• MI
• DTXSID7023146
• E78671
• DTXSID601028825
• C06151
• Inositol [USAN:NF]
• L-(-)-chiro-Inositol
• Spectrum_001595
• NSC55558
• bmse000102
• (1R,2S,3s,4R,5S,6s)-cyclohexane-1,2,3,4,5,6-hexol
• D91187
• Q3011024
• J101.891D
• DTXSID50905091
• CHEBI:22357
• AI3-16111
• 643-12-9
• Inositol, scyllo-
• rac-chiro-inositol
• 576-63-6
• epi-Inositol, >=98.0% (HPLC)
• NSC25142
• Spectrum5_000961
• EINECS 207-682-0
• 643-10-7
• I0633
• SY060836
• CHEBI:17268
• 1,2,3,4,5,6-Cyclohexanehexol #
• NSC55552
• GTPL4649
• AKOS006240678
• NSC55551
• DTXCID2065254
• C06152
• CDAISMWEOUEBRE-GPIVLXJGSA-N
• AKOS015994742
• EPIINOSITOL
• SCHEMBL187397
• NSC8101
• (1R,2R,3S,4R,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• UNII-R1Y9F3N15A
• (1R,2R,3S,4S,5S,6R)-CYCLOHEXANE-1,2,3,4,5,6-HEXOL
• (1r,2r,3r,4r,5r,6r)-cyclohexane-1,2,3,4,5,6-hexol
• MFCD00272608
• myo-Inositol, purum, >=98.0% (HPLC)
• (1r,2r,3r,4r,5r,6r)-cyclohexane-1,2,3,4,5,6-hexaol
• CHEBI:10642
• R1Y9F3N15A
• KBio2_004643
• INOSITOL [MART.]
• chiro-inositol
• Mesovit
• C06153
• 488-59-5
• EINECS 201-781-2
• CHEMBL1231671
• NSC-25142
• SCHEMBL4748543
• Matezodambose
• Inosital (TN)
• AS-68396
• NCGC00159409-02
• Inositol (NF)
• SCHEMBL13058696
• D-chiro-Inositol, >=98.0% (HPLC)
• CS-0369552
• NSC-55552
• Inositol, United States Pharmacopeia (USP) Reference Standard
• J9.771C
• NSC 127230
• INOSITOL [WHO-DD]
• (+)-Epi-Inositol
• 1,2,3/4,5,6-cyclohexanehexol
• SCHEMBL5969
• s4530
• S6176
• NSC-45517
• myo-Inositol, SAJ special grade, >=99.0%
• AKOS027327401
• myo-Inositol, >=99%
• DB15350
• Inositol, meso-
• CHEBI:27374
• BRD-K52618540-001-09-9
• SCHEMBL13207905
• NS00007581
• CHEBI:23311
• (1R,2R,3R,4R,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• GTPL4645
• I0040
• cis-1,2,4-trans-3,5,6-Cyclohexanehexol
• CHEBI:25492
• UNII-587A93P465
• NSC45517
• MEGxp0_001817
• INOSITOL (D)
• CAS-87-89-8
• Inositol, myo- (8CI)
• KBio2_007211
• ELND005
• 1,2,3,4,5,6-Hexahydroxycyclohexane
• INS
• inositol myo-
• Spectrum3_001053
• epi-Inositol; Inositol, epi- (8CI); epi-Cyclohexanehexol
• myo-Inositol, Vetec(TM) reagent grade, 99%
• CHEMBL468154
• 1,3,5/2,4,6-cyclohexanehexol
• INOSITOL, MESO
• HY-121962
• 1,2,4,5/3,6-cyclohexanehexol
• (1R,2S,3r,4R,5S,6s)-cyclohexane-1,2,3,4,5,6-hexol
• HY-W016509
• KBioGR_001885
• SMR000857319
• (1r,2R,3S,4r,5R,6S)-cyclohexane-1,2,3,4,5,6-hexol
• Q3023527
• 1VS4X81277
• AZD-103
• MLS001335968
• EN300-82941
• SCHEMBL13580047
• C19891
• 488-54-0
• UNII-9O6Y5O4P9W
• SCHEMBL188237
• ELND-005
• GTPL4495
• KS-1420
• DTXSID101028820
• MFCD01321249
• GTPL4648
• 1D-myo-Inositol
• 1,2,3,5/4,6-Cyclohexanehexol
• 551-72-4
• CHIRO-INOSITOLS
• EINECS 207-681-5
• (1R,2R,3R,4S,5S,6s)-cyclohexane-1,2,3,4,5,6-hexaol
• cyclohexane-1R,2R,3S,4S,5R,6S-hexol
• NS00074234
• CHEMBL1950780
• Inositol, chiro-
• 1,2,4/3,5,6-cyclohexanehexol
• D91189
• rel-(1R,2r,3S,4R,5s,6S)-Cyclohexane-1,2,3,4,5,6-hexaol
• SCHEMBL13114116
• SCHEMBL12377889
• Inositol, neo-
• Mesol
• SCHEMBL6378921
• allo-Inositol, 97%
• CS-0185922
• Mouse antialopecia factor
• NSC-404118
• CDAISMWEOUEBRE-OQYPVSDDSA-N
• NS00079417
• DTXSID901028824
• NCGC00255362-01
• NS00080101
• SCHEMBL13114115
• EN300-7361851
• (1r,2R,3R,4s,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• Q2838375
• SMR000857320
• NSC 55558
• NSC-55551
• 1,3,5/2,4,6-Hexahydroxycyclohexane
• UNII-4661D3JP8D
• UNII-8LQ63P85IC
• W-202861
• KBio3_001826
• J101.889B
• NSC 25142
• LS-13189
• inositols
• Inositol, Pharmaceutical Secondary Standard; Certified Reference Material
• SB46764
• BSPBio_002606
• L-chiro-Inositol
• myo-Inositol, European Pharmacopoeia (EP) Reference Standard
• AC-11070
• Cyclohexanehexol
• HY-W127726
• Inositol, muco-
• NSC-103959
• D91188
• HMS2235M23
• SCHEMBL187278
• DB03106
• Nucite
• INOSITOL [INN]
• bmse000103
• NSC 55552
• D-CHIRO-INOSITOL [USP-RS]
• NCGC00159409-07
• 1D7A27BF-6060-4FA9-AC46-3BD18DBA406E
• NCGC00178580-01
• Q3331426
• CCG-36096
• NSC-8101
• Pharmakon1600-01500352
• myo-Inositol, p.a., 98.0%
• EN300-19631206
• C00137
• I0631
• (-)-chiro-Inositol
• AKOS015912905
• (+)-Chiro-Inositol
• INOSITOL [FCC]
• Chiro-inositol, (+)-
• L-Inositol
• Chiro-inositol, (-)-
• A836375
• L-(-)-chiro-Inositol, 95%
• UNII-6R79WV4R10
• 6R79WV4R10
• myo-Inositol, for microbiology, >=99.0%
• SCHEMBL6791918
• CHEMBL1222251
• cis-1,2,3,5-trans-4,6-Cyclohexanehexol
• CS-W017225
• Inositol, cis-
• DB-051584
• CCRIS 6745
• W-203168
• EN300-7411506
• Rat antispectacled eye factor
• (1s,2R,3R,4s,5S,6S)-cyclohexane-1,2,3,4,5,6-hexol
• CHEMBL278373
• UNII-4L6452S749
• rel-(1S,2s,3s,4s,5s,6s)-cyclohexane-1,2,3,4,5,6-hexaol
• I0629
• 6917-35-7
• 1,3,5/4,6-Cyclohexanehexol
• SCHEMBL959405
• D-(+)-chiro-Inositol, 95%
• INOSITOL [MI]
• KS-1284
• SR-05000001655-1
• L-myo-Inositol
• epi-Cyclohexanehexol
• INOSITOL [USAN]
• NS00079658
• HMS3369B06
• 220128F1-89BF-442D-AD6D-E6D1EA7BA625
• EINECS 209-000-7
• INOSITOL [VANDF]
• AZD 103
• W-203392
• T72516
• EN300-19632288
• UNII-M94176HJ2F
• Inositol (VAN)
• CDAISMWEOUEBRE-LOLGQZEGSA-N
• myo-Inositol, BioReagent, suitable for cell culture, suitable for insect cell culture, suitable for plant cell culture
• DB13178
• Inositol, myo-
• (1R,2R,3R,4R,5S,6S)-Cyclohexane-1,2,3,4,5,6-hexaol
• AKOS015912934
• CS-W010757
• HY-B1411
• Tox21_111642
• MLS001335966
• SCHEMBL188106
• I-6500
• DTXSID201028823
• CHEMBL3976780
• Inositol (VAN8C
• DL-CHIRO-INOSITOL
• Epitope ID:144993
• CHEBI:27987
• (1R,2R,3S,4S,5S,6S)-Cyclohexane-1,2,3,4,5,6-hexaol
• NSC-55558
• Hexahydroxycyclohexane
• NCGC00159409-08
• 1,2,3,4,5,6-cyclohexanehexol, (1alpha,2alpha,3alpha,4beta,5alpha,6beta)
• 1,2,3,4,5,6-Cyclohexanehexol
• Inositol, D-chiro-
• cis-Inositol, >=98.0% (TLC)
• NS00080335
• KBio2_002075
• SB45039
• Inositol, epi-
• SCHEMBL14542470
• SR-05000001655-5
• HMS3373E05
• AKOS027320475
• EINECS 230-024-9
• (1R,2S,3r,4R,5S,6r)-cyclohexane-1,2,3,4,5,6-hexol
• F19572
• CS-4782
• MLS001335965
• alloinositol
• NSC 103959
• (1s,2s,3s,4s,5s,6s)-cyclohexane-1,2,3,4,5,6-hexol
• NSC103959
• SCHEMBL187796
• cis-1,3,5-trans-4,6-Cyclohexanehexol
• HMS3369F20
• SR-05000001655
• 8LQ63P85IC
• MLS001332378
• AKOS015960429
• MFCD00799555
• EINECS 211-393-5
• SCHEMBL1055883
• AKOS015895894
• MFCD00003863
• Bios I
• DB-054642
• MLS001332377
• NCIOpen2_008191
• J101.888D
• Tox21_302035
• EINECS 211-394-0
• SCHEMBL5832
• SCHEMBL5831
• MLS001335967
• D-(+)-Chiro Inositol
• D-myo-Inositol
• Inositol, i-
• BCP25172
• myo-Inositol, BioUltra, >=99.5% (HPLC)
• HMS2230N03
• 1.ALPHA.,2.ALPHA.,3.BETA.,4.ALPHA.,5.BETA.,6.BETA.-CYCLOHEXANEHEXOL
• NS00080052
• CS-0039882
• 1,2,3,4,5/6-cyclohexanehexol
• Spectrum4_001193
• W-203081
• SBI-0051369.P003
• Levoinositol
• bmse000922
• CS-0023004
• NSC 404118
• MYO-INOSITOL [EP MONOGRAPH]
• D-chiro Inositol
• D-CHIRO-INOSITOL [WHO-DD]
• MFCD00077932
• J101.892B
• 488-55-1
• UNII-1VS4X81277
• 38876-99-2
• 2os9
• (1r,2R,3S,4s,5R,6S)-cyclohexane-1,2,3,4,5,6-hexol
• ELND 005
• D08079
• 1,2,4/3,5,6-Cyclohexane-1,2,3,4,5,6-hexol
• 9O6Y5O4P9W
• cis-1,2,3,4,5,6-cyclohexanehexol
• SB46855
• (1R,2R,3S,4R,5S,6S)-cyclohexane-1,2,3,4,5,6-hexaol
• SCHEMBL959404
• orthorhombic myo-inositol
• Insitolum
• SCHEMBL12711208
• CDAISMWEOUEBRE-NIPYSYMMSA-N
• DTXSID301028826
• 7B0CEF84-D9CE-4A88-AA7D-EC50C89387A5
• NSC-127230
• SCHEMBL12411898
• Inositol, myo
• DB-051583
• 1-L-chiro-Inositol
• AS-68424
• Q3205874
• NCGC00178580-03
• Q3589114
• 4irx
• SB44732
• bmse000901
• NCGC00169828-01
• SCHEMBL491333
• 1,2,3,4,5,6-HEXAHYDROXY-CYCLOHEXANE
• AKOS024318869
• myo-Inositol;meso-Inositol
• NSC757076
• 4661D3JP8D
• CHEBI:24848
• DTXSID101028818
• INOSITOL [USP-RS]
• HY-W021265
• I0630
• 87-89-8
• 1L-myo-Inositol
• 587A93P465
• HY-N3021
• SCHEMBL6468882
• scyllo-Cyclohexanehexol
• CBU
• Inosite
• SCHEMBL12371461
• Q407997
• INOSITOL (L)
• 1,2,3,4/5,6-cyclohexanehexol
• 1,2,3,5-trans-4,6-Cyclohexanehexol, cis-
• 4L6452S749
• J101.890F
• 1,2,3,4,5,6-Cyclohexanehexol, (cis,cis,cis,trans,cis,trans)- #
• bmse000113
• 2H3
• Muscle sugar
• NCGC00159409-03
• Isoinositol
• NSC404118
• ACon1_002457
• AS-10616
• SCHEMBL21388397
• UNII-63GQX5QW03
• Inositol [Nonspecific isomer]
• M94176HJ2F
• Q743661
• Q-201583
• SCHEMBL13114128
• NSC 8101
• M01914
• 1,2,3,4,5,6/0-cyclohexanetetrol
• an inositol
• Tox21_111642_1
• AB00051982_13
• D78450
• (+)-Inositol

• MDL： MFCD00799555
• Inchi： 1S/C6H12O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-12H
• InChI Key： CDAISMWEOUEBRE-UHFFFAOYSA-N
• SMILES： OC1C(O)C(O)C(O)C(O)C1O

Computed Properties

• Exact Mass: 180.063
• Monoisotopic Mass: 180.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: -3.7

Experimental Properties

• Color/Form: White lens solid
• Density: 2.038 g/cm3
• Melting Point: 270-280 °C (dec.) (lit.)
• Boiling Point: 291.3ºC at 760 mmHg
• Flash Point: 143.4ºC
• Refractive Index: 1.783
• PSA: 121.38000
• LogP: -3.83460
• Solubility: Not determined

allo-Inositol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols
• Natural Products and Extracts Plant Extracts Plant based Helinus integrifolius
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on allo-Inositol

Allo-Inositol (CAS No. 643-10-7): An Overview of Its Biological Significance and Applications

Allo-Inositol (CAS No. 643-10-7) is a naturally occurring isomer of inositol, a cyclic sugar alcohol that plays a crucial role in various biological processes. This compound, also known as L-1-myo-inositol or L-chiro-inositol, has gained significant attention in recent years due to its potential therapeutic applications and its involvement in cellular signaling pathways.

In the realm of biochemistry, allo-Inositol is structurally similar to other inositol isomers but exhibits unique properties that make it particularly interesting for research and clinical applications. It is primarily found in plant tissues and can be synthesized through chemical or enzymatic processes. The compound's structure consists of a six-carbon ring with multiple hydroxyl groups, which contribute to its solubility and reactivity in biological systems.

One of the key areas of research involving allo-Inositol is its role in insulin signaling. Studies have shown that allo-Inositol can enhance insulin sensitivity and improve glucose metabolism, making it a potential candidate for the treatment of insulin resistance and type 2 diabetes. A recent study published in the Journal of Biological Chemistry demonstrated that allo-Inositol can activate specific insulin signaling pathways, leading to improved glucose uptake in muscle and adipose tissues.

Beyond its metabolic effects, allo-Inositol has also been investigated for its neuroprotective properties. Research indicates that it can reduce oxidative stress and inflammation in neuronal cells, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A study published in the Neuroscience Letters reported that treatment with allo-Inositol significantly reduced neuronal cell death and improved cognitive function in animal models of Alzheimer's disease.

In addition to its therapeutic potential, allo-Inositol has been explored for its role in reproductive health. It has been shown to improve ovarian function and increase fertility in women with polycystic ovary syndrome (PCOS). A clinical trial published in the Fertility and Sterility journal found that supplementation with allo-Inositol led to a significant increase in ovulation rates and pregnancy outcomes in women with PCOS.

The safety profile of allo-Inositol is another important aspect of its clinical use. Studies have consistently shown that it is well-tolerated at therapeutic doses, with minimal side effects. This makes it an attractive option for long-term use in chronic conditions such as diabetes and PCOS.

In conclusion, Allo-Inositol (CAS No. 643-10-7) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its role in insulin signaling, neuroprotection, and reproductive health highlights its significance in both basic research and clinical practice. As ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of allo-Inositol, it is likely to become an increasingly important tool in the treatment of various diseases and conditions.